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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-3-(thiophen-3-

yl)propanoic acid

Cat. No.: B13555948

Get Quote

(3-(3-Thienyl)Serine)[1][2]
Executive Summary & Core Definition
Beta-hydroxy-beta-(3-thienyl)alanine is a non-proteinogenic amino acid characterized by a

thiophene ring attached to the

-carbon of a serine backbone.[1][2] In strict IUPAC nomenclature and common medicinal
chemistry parlance, it is most accurately referred to as 3-(3-Thienyl)Serine.[1][2]

This molecule represents a critical structural hybrid:

Serine Scaffold: It retains the

-amino and

-hydroxy functionality of serine.[1][2]

Thiophene Isostere: The phenyl ring of phenylserine is replaced by a thiophene ring

(specifically at the 3-position), acting as a bioisostere with distinct electronic and steric

properties.
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Crucial Distinction: Researchers must distinguish this compound from its positional isomer, 3-

(2-Thienyl)Serine, and its non-hydroxylated analog, 3-(3-Thienyl)Alanine.[1][2] Confusion

between these three entities is a common source of experimental error in peptide synthesis

and ligand design.

Nomenclature & Synonyms
To ensure precision in procurement and database searching, the following synonym hierarchy

should be used.

Category Primary Synonym Context / Usage

Common Name 3-(3-Thienyl)Serine
Preferred in organic synthesis

and medicinal chemistry.[1][2]

Systematic Name
2-Amino-3-hydroxy-3-

(thiophen-3-yl)propanoic acid

IUPAC standard; used in

patent literature.[1][2]

Structural Name -Hydroxy-3-thienylalanine
Descriptive name often used in

peptide chemistry.[1][2]

Abbreviation
3-Thi-Ser or

-OH-3-Thi-Ala

Used in peptide sequence

notation.[1][2]

Stereochemical (2S,3R)-3-(3-Thienyl)Serine
Example for the threo-L isomer

(biologically relevant).

Critical Disambiguation Table
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Compound Structure Feature
CAS Number
(Representative)

Target: 3-(3-Thienyl)Serine
3-Thienyl group,

-OH

Custom Synthesis / Research

Grade

Isomer: 3-(2-Thienyl)Serine
2-Thienyl group,

-OH
32595-59-8 (DL-mix)

Analog: 3-(3-Thienyl)Alanine
3-Thienyl group, No

-OH
3685-51-6 (L-isomer)

Note on CAS: While the 2-thienyl isomer is commercially cataloged, the 3-thienyl serine isomer

is frequently a "made-to-order" or "synthesized-in-situ" compound in literature, often lacking a

widely recognized CAS for the specific enantiopure forms.[1][2]

Chemical Structure & Stereochemistry[1][2][3]
The molecule possesses two chiral centers (

-carbon and

-carbon), resulting in four possible stereoisomers.[1][2]

Stereochemical Configurations
Threo Isomers (Syn): The amino and hydroxyl groups are on the same side in the Fisher

projection (typically (2S,3R) and (2R,3S)).

Erythro Isomers (Anti): The amino and hydroxyl groups are on opposite sides (typically

(2S,3S) and (2R,3R)).
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In biological systems (e.g., antibiotic side chains), the L-threo (2S,3R) configuration is often the

bioactive target, analogous to the stereochemistry of L-threonine.[1]

Visualization of Isomers (Graphviz)[1]
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Figure 1: Stereochemical relationships of 3-(3-Thienyl)Serine isomers. The (2S,3R) threo form

is often the primary target for biological activity.[1]

Synthesis Pathways[3][4][5][6]
Synthesis of

-hydroxy-

-amino acids is challenging due to the need to control two contiguous stereocenters.[1][2]

Chemical Synthesis: Aldol Condensation
The most robust chemical method involves the aldol condensation of a glycine equivalent with

3-thiophenecarboxaldehyde.[1][2]

Reagents:

Electrophile: 3-Thiophenecarboxaldehyde.[1][2]
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Nucleophile: Glycine Ni(II) Schiff base complex (e.g., Belokon's glycine equivalent) or

Copper(II) glycinate.[1]

Mechanism: The metal center coordinates the glycine enolate, directing the approach of the

aldehyde to favor the threo or erythro product depending on the ligand and conditions.

Protocol Overview:

Formation of the Metal-Glycine complex.[1][2]

Base-catalyzed aldol addition of 3-thiophenecarboxaldehyde.[1][2]

Acidic hydrolysis to release the free amino acid and recycle the chiral auxiliary.

Enzymatic Synthesis: Threonine Aldolases
Recent biocatalytic advances utilize Threonine Aldolases (TAs), such as ObiH (from

Pseudomonas sp.), to catalyze the reversible aldol reaction.

Reaction: Glycine + 3-Thiophenecarboxaldehyde

3-(3-Thienyl)Serine.[1][2]

Advantages: Single-step, aqueous conditions, high enantioselectivity (often favoring L-threo

or L-erythro depending on the enzyme).[1][2]

Limitations: Equilibrium often favors the starting materials (retro-aldol cleavage); requires

excess glycine to drive yield.[1][2]

Synthesis Workflow Diagram (Graphviz)
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Figure 2: Dual pathways for the synthesis of 3-(3-Thienyl)Serine.[1][2] The chemical route

offers scale; the enzymatic route offers stereocontrol.

Applications in Drug Development[2][3][7]
Antibiotic Side Chains
Beta-hydroxy amino acids are critical precursors for monobactam and cephalosporin

antibiotics.[1][2] The thiophene ring serves as a bioisostere for the phenyl ring found in

naturally occurring antibiotics, often improving:

Lipophilicity: Enhanced membrane permeability.[1][2]

Metabolic Stability: Resistance to certain proteases.[1][2]

Chiral Ligands
The 1,2-amino-alcohol motif of 3-(3-thienyl)serine makes it an excellent precursor for chiral

ligands (e.g., oxazolines) used in asymmetric catalysis.[1][2] The thiophene sulfur provides an
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additional "soft" coordination site for transition metals (Pd, Rh).

Peptide Modification
Incorporation into peptide drugs to restrict conformational flexibility or probe receptor binding

pockets (specifically hydrophobic pockets where the thiophene ring can stack with aromatic

residues).

Analytical Characterization
To validate the synthesis of 3-(3-thienyl)serine, the following analytical signatures are expected:

1H NMR (D2O/DCl):

Thiophene Protons: Multiplets in the aromatic region (

7.0–7.5 ppm).

-Proton (CH-OH): Doublet (or doublet of doublets) around

5.0–5.4 ppm.[1][2]

-Proton (CH-NH2): Doublet around

3.8–4.2 ppm.[1][2]

Coupling Constant (

): Typically smaller for erythro (~4 Hz) and larger for threo (~9 Hz) isomers, though this
depends on solvent and N-protection.[1]

Mass Spectrometry (ESI-MS):

[M+H]+: Calculated ~188.04 m/z.[1]

Fragmentation: Loss of H2O (-18) and COOH (-45) are common.[1][2]

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylserine
https://www.chembk.com/en/chem/Beta%20(2-thienyl)%20serine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylserine
https://www.chembk.com/en/chem/Beta%20(2-thienyl)%20serine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylserine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylserine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethynylserine
https://www.chembk.com/en/chem/Beta%20(2-thienyl)%20serine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13555948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steinreiber, J., et al. (2007). "Threonine Aldolases—An Emerging Class of Enzymes for the

Asymmetric Synthesis of

-Hydroxy-

-Amino Acids."[1][2] Tetrahedron, 63(37), 9188-9196.[1] Link[1]

Fesko, K. (2016).

-Hydroxy-

-Amino Acids." Applied Microbiology and Biotechnology, 100, 2579–2590. Link[1]

Hernández, K., et al. (2015). "Scalable and selective

-hydroxy-

-amino acid synthesis catalyzed by promiscuous L-threonine transaldolase ObiH." Green
Chemistry, 17, 1453-1459.[1][2] Link[1]

Belokon, Y. N., et al. (1985). "Asymmetric Synthesis of

-Hydroxy-

-Amino Acids via Copper(II) Complexes of Schiff Bases." Journal of the American Chemical
Society, 107(14), 4252–4259. Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13555948/docs#technical-guide-beta-hydroxy-beta-
3-thienyl-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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